![molecular formula C7H8N2O B1521131 1-Allyl-1H-pyrazole-4-carbaldehyde CAS No. 78758-36-8](/img/structure/B1521131.png)
1-Allyl-1H-pyrazole-4-carbaldehyde
Overview
Description
“1-Allyl-1H-pyrazole-4-carbaldehyde” is a chemical compound with the molecular formula C7H8N2O . It is a member of the pyrazole family, which are heterocyclic compounds with a 5-membered ring structure made up of three carbon atoms and two nitrogen atoms .
Synthesis Analysis
The synthesis of pyrazole compounds, including “1-Allyl-1H-pyrazole-4-carbaldehyde”, can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system .
Molecular Structure Analysis
The molecular structure of “1-Allyl-1H-pyrazole-4-carbaldehyde” consists of a pyrazole ring attached to an allyl group and a carbaldehyde group . The InChI code for this compound is 1S/C7H8N2O/c1-2-3-9-5-7(6-10)4-8-9/h2,4-6H,1,3H2 .
Chemical Reactions Analysis
Pyrazole compounds, including “1-Allyl-1H-pyrazole-4-carbaldehyde”, are known to participate in a variety of chemical reactions. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
Scientific Research Applications
Organic Synthesis Intermediates
1-Allyl-1H-pyrazole-4-carbaldehyde serves as an intermediate in organic synthesis. Its aldehyde group is highly reactive, making it suitable for various chemical reactions such as condensation to form Schiff bases, which are valuable in synthesizing dyes, pigments, and pharmaceuticals .
Fluorescent Sensors
The compound has been used to prepare fluorescent sensors. These sensors can detect the presence of metal ions or other substances by emitting fluorescence upon binding, which is crucial in environmental monitoring and biological research .
Biological Activity
Researchers have utilized 1-Allyl-1H-pyrazole-4-carbaldehyde to create biologically active compounds. These compounds have potential applications in medicine, such as antimicrobial agents or enzyme inhibitors .
Future Directions
The future directions for “1-Allyl-1H-pyrazole-4-carbaldehyde” and similar compounds lie in their potential applications in various fields such as medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Their use as scaffolds in the synthesis of bioactive chemicals suggests potential for the development of new therapeutic agents .
properties
IUPAC Name |
1-prop-2-enylpyrazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O/c1-2-3-9-5-7(6-10)4-8-9/h2,4-6H,1,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIMBCPYABYDBSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C=C(C=N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80672466 | |
Record name | 1-(Prop-2-en-1-yl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80672466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
78758-36-8 | |
Record name | 1-(Prop-2-en-1-yl)-1H-pyrazole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80672466 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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